Cas no 66974-99-0 (N-[(2,6-difluorophenyl)diazenyl]-n-methylmethanamine)

• Product name: N-[(2,6-difluorophenyl)diazenyl]-n-methylmethanamine
• CAS No: 66974-99-0
• MF: C₈H₉F₂N₃
• MW: 185.173968076706
• CID: 965076
• PubChem ID: 317801

N-[(2,6-difluorophenyl)diazenyl]-n-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• N-[(2,6-difluorophenyl)diazenyl]-n-methylmethanamine
• AC1L7WR3
• NSC251241
• NSC-251241
• 66974-99-0
• (1E)-1-(2,6-Difluorophenyl)-3,3-dimethyltriaz-1-ene
• CHEMBL3250780
• DTXSID00312216
• 1-Triazene,6-difluorophenyl)-3,3-dimethyl-

• Inchi： InChI=1S/C8H9F2N3/c1-13(2)12-11-8-6(9)4-3-5-7(8)10/h3-5H,1-2H3
• InChI Key： UOUSJMUQDFPEHV-UHFFFAOYSA-N
• SMILES： CN(C)N=NC1=C(C=CC=C1F)F

Computed Properties

• Exact Mass: 185.07657
• Monoisotopic Mass: 185.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 27.96
• LogP: 2.52510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes